cis,cis-Farnesol

• CAS No.: 4602-84-0
• Product Name: cis,cis-Farnesol
• Molecular Formula: C15H26O
• Molecular Weight: 222.37 g/mol
• IUPAC Name: (2Z,6Z)-3,7,11-trimethyldodeca-2,6,10-trien-1-ol
• Standard InChI: InChI=1S/C15H26O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11,16H,5-6,8,10,12H2,1-4H3/b14-9-,15-11-
• Standard InChIKey: CRDAMVZIKSXKFV-YFVJMOTDSA-N
• Isomeric SMILES: CC(=CCC/C(=C\CC/C(=C\CO)/C)/C)C
• SMILES: CC(=CCCC(=CCCC(=CCO)C)C)C
• Canonical SMILES: CC(=CCCC(=CCCC(=CCO)C)C)C
• Appearance: Oily liquid
• Boiling Point: 230 to 235 °F at 760 mm Hg (NTP, 1992); 111 °C at 3.50E-01 mm Hg; 110-113 °C
• Colorform: Colorless liquid; Slightly yellow liquid
• Density: 0.8846 at 68 °F (NTP, 1992); 0.8871 at 20 °C/4 °C; 0.884-0.889
• Melting Point: 25 °C; <25°C
• Physical Description: Farnesol is a colorless liquid with a delicate floral odor. (NTP, 1992); Solid; Slightly yellow to colourless liquid; mild, oily, floral aroma
• Description: 2E, 6E-Farnesol, also known as (2E, 6E)-farnesol or trans-farnesol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, 2E, 6E-farnesol is considered to be an isoprenoid lipid molecule. 2E, 6E-Farnesol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2E, 6E-Farnesol has been found in human epidermis, intestine and kidney tissues, and has also been primarily detected in blood. Within the cell, 2E, 6E-farnesol is primarily located in the membrane (predicted from logP) and cytoplasm. 2E, 6E-Farnesol exists in all eukaryotes, ranging from yeast to humans. 2E, 6E-Farnesol participates in a number of enzymatic reactions. In particular, 2E, 6E-farnesol can be biosynthesized from (6E, 10E)-2, 6, 10-trimethyldodeca-2, 6, 10-triene. 2E, 6E-Farnesol is also a parent compound for other transformation products, including but not limited to, yanuthone X2, (2E, 6E, 10E)-omega-hydroxyfarnesol, and (2E, 6E)-farnesyl monophosphate. 2E, 6E-Farnesol is a mild, sweet, and angelica tasting compound that can be found in a number of food items such as tea, ginger, lemon grass, and sweet basil. This makes 2E, 6E-farnesol a potential biomarker for the consumption of these food products. 2E, 6E-Farnesol is a potentially toxic compound.; Farnesol is a colorless liquid with a delicate floral odor. (NTP, 1992); Farnesol is a farnesane sesquiterpenoid that is dodeca-2,6,10-triene substituted by methyl groups at positions 3, 7 and 11 and a hydroxy group at position 1. It has a role as a plant metabolite, a fungal metabolite and an antimicrobial agent. It is a farnesane sesquiterpenoid, a primary alcohol and a polyprenol.
• Purity: >95% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in three volumes of 70% alcohol; SOL IN ALCOHOL: 1:3 IN 70% ALCOHOL; Solubility in alcohol: 1 mL in 1 mL 95% ethanol; Insoluble in water; In water, 1.7 mg/L at 25 °C (est); Insoluble in water; soluble in oils; soluble (in ethanol)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: HSDB 445; HSDB-445; HSDB445; NSC 60597; NSC-60597; NSC60597; Farnesol
• Vapor Pressure: 3.94X10-5 mm Hg at 25 °C (est)
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